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Compound of Interest

Compound Name: Hpk1-IN-26

Cat. No.: B10857815 Get Quote

Essential Safety and Handling Guide for Hpk1-
IN-26
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of Hpk1-IN-26, a potent inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1) and

Germinal Center Kinase-Like Kinase (GLK). Adherence to these guidelines is essential to

ensure personal safety and maintain the integrity of the compound for research applications.

Personal Protective Equipment (PPE) and
Engineering Controls
Given that a specific Safety Data Sheet (SDS) for Hpk1-IN-26 is not publicly available,

researchers should handle this compound with the caution required for all chemicals of

unknown toxicity. The following PPE and engineering controls are mandatory:
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Equipment Specification Purpose

Eye Protection
ANSI Z87.1 certified safety

glasses or goggles

Protects eyes from splashes or

dust.

Hand Protection
Nitrile gloves (minimum 6 mm

thickness)

Prevents skin contact. Double

gloving is recommended when

handling the pure compound

or concentrated solutions.

Body Protection Laboratory coat
Protects against contamination

of personal clothing.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if handling

large quantities or if there is a

risk of aerosolization.

Prevents inhalation of dust or

aerosols.

Engineering Controls Chemical fume hood

Recommended for all

procedures involving the

handling of the solid

compound or preparation of

stock solutions to minimize

inhalation exposure.

Physicochemical and Storage Information
Proper storage is critical to maintain the stability and activity of Hpk1-IN-26.
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Property Value Source

Molecular Formula C₁₉H₂₁N₅OS [1]

Molecular Weight 367.47 g/mol [1]

Appearance White to off-white solid

CAS Number 2229042-24-2 [1]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month. It is

recommended to aliquot

solutions to avoid repeated

freeze-thaw cycles.

[1]

Experimental Protocols: Stock Solution Preparation
Hpk1-IN-26 is soluble in DMSO.[2][1] The following protocol outlines the preparation of a stock

solution.

Objective: To prepare a 100 mg/mL stock solution of Hpk1-IN-26 in DMSO.

Materials:

Hpk1-IN-26 powder

Newly opened, anhydrous DMSO[2][1]

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath and/or heating block (optional)

Procedure:
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Pre-warm Hpk1-IN-26: Allow the vial of Hpk1-IN-26 powder to equilibrate to room

temperature before opening to prevent condensation.

Solvent Addition: Add the appropriate volume of DMSO to the vial of Hpk1-IN-26 to achieve

a concentration of 100 mg/mL.

Dissolution: Vortex the solution to facilitate dissolution. If necessary, use an ultrasonic bath

and/or warm the solution to 80°C to achieve complete dissolution.[2][1]

Aliquoting: Once the compound is fully dissolved, dispense the stock solution into single-use

aliquots in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[2][1]

Operational and Disposal Plans
Handling:

Always handle Hpk1-IN-26 within a chemical fume hood.

Avoid creating dust when handling the solid form.

Wash hands thoroughly after handling, even if gloves were worn.

Spill Management:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a

liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Clean: Wearing appropriate PPE, collect the contained spill material into a sealed container.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous chemical waste.
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Disposal:

Dispose of unused Hpk1-IN-26 and any contaminated materials in accordance with local,

state, and federal regulations for hazardous chemical waste. Do not dispose of down the

drain or in regular trash.

HPK1 Signaling Pathway
HPK1 is a negative regulator of T-cell receptor (TCR) signaling.[3] Inhibition of HPK1 can

enhance T-cell activation and anti-tumor immunity. The following diagram illustrates a simplified

overview of the HPK1 signaling pathway.
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Caption: Simplified HPK1 signaling pathway in T-cells.

Experimental Workflow: Handling Hpk1-IN-26
The following diagram outlines the standard workflow for handling Hpk1-IN-26 in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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